Cas no 1892520-49-8 (3-(2S)-pyrrolidin-2-yl-1,2-oxazole)
3-(2S)-pyrrolidin-2-yl-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2S)-pyrrolidin-2-yl]-1,2-oxazole
- 3-(2S)-pyrrolidin-2-yl-1,2-oxazole
-
- Inchi: 1S/C7H10N2O/c1-2-6(8-4-1)7-3-5-10-9-7/h3,5-6,8H,1-2,4H2/t6-/m0/s1
- InChI Key: KZNBAFGPZDBPKD-LURJTMIESA-N
- SMILES: O1C=CC([C@@H]2CCCN2)=N1
Computed Properties
- Exact Mass: 138.079312947g/mol
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 38.1Ų
3-(2S)-pyrrolidin-2-yl-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM413289-250mg |
3-[(2S)-pyrrolidin-2-yl]-1,2-oxazole |
1892520-49-8 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM413289-500mg |
3-[(2S)-pyrrolidin-2-yl]-1,2-oxazole |
1892520-49-8 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| Chemenu | CM413289-1g |
3-[(2S)-pyrrolidin-2-yl]-1,2-oxazole |
1892520-49-8 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-1692560-0.05g |
3-[(2S)-pyrrolidin-2-yl]-1,2-oxazole |
1892520-49-8 | 95% | 0.05g |
$155.0 | 2023-09-20 | |
| Enamine | EN300-1692560-0.1g |
3-[(2S)-pyrrolidin-2-yl]-1,2-oxazole |
1892520-49-8 | 95% | 0.1g |
$232.0 | 2023-09-20 | |
| Enamine | EN300-1692560-0.25g |
3-[(2S)-pyrrolidin-2-yl]-1,2-oxazole |
1892520-49-8 | 95% | 0.25g |
$331.0 | 2023-09-20 | |
| Enamine | EN300-1692560-0.5g |
3-[(2S)-pyrrolidin-2-yl]-1,2-oxazole |
1892520-49-8 | 95% | 0.5g |
$524.0 | 2023-09-20 | |
| Enamine | EN300-1692560-1.0g |
3-[(2S)-pyrrolidin-2-yl]-1,2-oxazole |
1892520-49-8 | 95% | 1g |
$671.0 | 2023-06-04 | |
| Enamine | EN300-1692560-2.5g |
3-[(2S)-pyrrolidin-2-yl]-1,2-oxazole |
1892520-49-8 | 95% | 2.5g |
$1315.0 | 2023-09-20 | |
| Enamine | EN300-1692560-5.0g |
3-[(2S)-pyrrolidin-2-yl]-1,2-oxazole |
1892520-49-8 | 95% | 5g |
$1945.0 | 2023-06-04 |
3-(2S)-pyrrolidin-2-yl-1,2-oxazole Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 3-(2S)-pyrrolidin-2-yl-1,2-oxazole
Comprehensive Overview of 3-(2S)-pyrrolidin-2-yl-1,2-oxazole (CAS No. 1892520-49-8): Properties, Applications, and Research Insights
The compound 3-(2S)-pyrrolidin-2-yl-1,2-oxazole (CAS No. 1892520-49-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its molecular characteristics, synthesis methods, and emerging roles in drug discovery, aligning with current trends such as AI-driven drug design and sustainable chemistry.
Structurally, 3-(2S)-pyrrolidin-2-yl-1,2-oxazole combines a pyrrolidine ring with an oxazole moiety, offering a versatile scaffold for medicinal chemistry. Its chiral center at the 2S position is particularly noteworthy, as enantiopure compounds are increasingly sought after for their specificity in targeted therapies. Researchers frequently search for "chiral oxazole derivatives" or "pyrrolidine-based bioactive compounds," reflecting the growing demand for structurally nuanced molecules in precision medicine.
In the context of green chemistry, synthetic routes for CAS 1892520-49-8 have evolved to minimize hazardous byproducts. Recent publications highlight microwave-assisted synthesis and catalytic asymmetric methods, addressing the industry's shift toward energy-efficient processes. This aligns with frequent queries like "eco-friendly heterocycle synthesis" or "scalable oxazole production," underscoring the intersection of environmental concerns and chemical innovation.
The pharmacological potential of 3-(2S)-pyrrolidin-2-yl-1,2-oxazole is another hot topic. Preliminary studies suggest interactions with G-protein-coupled receptors (GPCRs), making it relevant to neurodegenerative disease research—a trending focus area given the global aging population. Search terms such as "GPCR modulators 2024" or "oxazole CNS drugs" reveal strong user interest in this application.
Analytical characterization techniques for CAS 1892520-49-8, including HPLC chiral separation and X-ray crystallography, are frequently discussed in academic forums. These methods ensure the compound's stereochemical purity, critical for reproducibility in high-throughput screening—a key phrase in AI-augmented drug discovery platforms.
From a commercial perspective, suppliers often list this compound under descriptors like "high-purity oxazole building blocks" or "pharmaceutical intermediates," catering to the custom synthesis market. The demand for such niche chemicals has risen alongside advancements in combinatorial chemistry and fragment-based drug design.
Ongoing research explores the derivatization of 3-(2S)-pyrrolidin-2-yl-1,2-oxazole to enhance its bioavailability or target selectivity. Such studies resonate with popular queries about "structure-activity relationships (SAR)" and "lead optimization strategies," demonstrating the compound's role in addressing modern drug development challenges.
In summary, 3-(2S)-pyrrolidin-2-yl-1,2-oxazole (CAS No. 1892520-49-8) exemplifies the convergence of structural elegance and therapeutic potential. Its study reflects broader scientific priorities—from computational chemistry to personalized medicine—making it a compelling subject for researchers and industry professionals alike.
1892520-49-8 (3-(2S)-pyrrolidin-2-yl-1,2-oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)